![molecular formula C8H16ClNO B1383648 {2-Azabicyclo[2.2.2]octan-6-yl}methanol hydrochloride CAS No. 2031261-04-6](/img/structure/B1383648.png)
{2-Azabicyclo[2.2.2]octan-6-yl}methanol hydrochloride
Overview
Description
“{2-Azabicyclo[2.2.2]octan-6-yl}methanol hydrochloride” is a chemical compound . It is a derivative of azabicyclo[2.2.2]octane, a class of organic compounds that contain a bicyclic structure made up of a three-membered ring fused to a cyclohexane .
Molecular Structure Analysis
The molecular structure of “{2-Azabicyclo[2.2.2]octan-6-yl}methanol hydrochloride” is characterized by a bicyclic structure with a three-membered ring fused to a cyclohexane . The InChI code for this compound is 1S/C8H15NO.ClH/c10-5-7-3-6-1-2-8(7)9-4-6;/h6-10H,1-5H2;1H
.
Physical And Chemical Properties Analysis
“{2-Azabicyclo[2.2.2]octan-6-yl}methanol hydrochloride” is a powder with a molecular weight of 177.67 . The compound’s InChI code is 1S/C8H15NO.ClH/c10-5-7-3-6-1-2-8(7)9-4-6;/h6-10H,1-5H2;1H
.
Scientific Research Applications
Synthesis and Structural Studies
- A study by Fernández et al. (1999) focused on synthesizing esters derived from 2-methyl-2-azabicyclo[2.2.2]octan-6-ols, closely related to "{2-Azabicyclo[2.2.2]octan-6-yl}methanol hydrochloride". This research utilized NMR spectroscopy and X-ray diffraction for structural analysis, offering insights into the chemical properties and potential applications of such compounds in organic chemistry (Fernández et al., 1999).
Polymer Synthesis
- Research conducted by Okada et al. (1990) involved the synthesis of a novel bicyclic oxalactam, which is structurally similar to "{2-Azabicyclo[2.2.2]octan-6-yl}methanol hydrochloride". Their work explored the potential of these compounds in polymerization, leading to new types of polyamides (Okada et al., 1990).
Antiprotozoal Activity
- Seebacher et al. (2005) synthesized new 2-azabicyclo[3.2.2]nonanes from bicyclo[2.2.2]octan-2-ones, which are structurally related to "{2-Azabicyclo[2.2.2]octan-6-yl}methanol hydrochloride". Their findings revealed significant antiprotozoal activities, suggesting potential medicinal applications for these types of compounds (Seebacher et al., 2005).
Crystallography and Stereochemistry
- Sonar et al. (2004) conducted a study involving 1-azabicyclo[2.2.2]octan-3-ones, closely related to the compound of interest. Their research focused on the structural and stereochemical aspects, which are crucial for understanding the behavior and reactivity of such compounds (Sonar et al., 2004).
Antiviral Activity
- A study by Oka et al. (2001) on tricyclic compounds with unique amine moieties, similar to "{2-Azabicyclo[2.2.2]octan-6-yl}methanol hydrochloride", demonstrated potent anti-influenza A virus activity. This indicates the potential of such compounds in antiviral drug development (Oka et al., 2001).
Safety and Hazards
The safety information for “{2-Azabicyclo[2.2.2]octan-6-yl}methanol hydrochloride” indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
Mechanism of Action
Target of Action
The primary targets of {2-Azabicyclo[2.2.2]octan-6-yl}methanol hydrochloride are currently unknown. This compound is a nitrogen-containing heterocycle , which suggests it may have significant potential in the field of drug discovery . .
Mode of Action
The mode of action of {2-Azabicyclo[22As a nitrogen-containing heterocycle , it may interact with its targets in a unique way, leading to changes in cellular processes
Biochemical Pathways
The biochemical pathways affected by {2-Azabicyclo[2.2.2]octan-6-yl}methanol hydrochloride are currently unknown. Given its unique structure , it may influence a variety of pathways, leading to downstream effects on cellular functions. More research is needed to understand these pathways and their implications.
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of {2-Azabicyclo[22Its molecular weight is 177.67 , which may influence its bioavailability and pharmacokinetic profile
Result of Action
The molecular and cellular effects of {2-Azabicyclo[2.2.2]octan-6-yl}methanol hydrochloride’s action are currently unknown. Given its potential as a drug discovery candidate , it may have diverse effects on cellular functions. More research is needed to describe these effects in detail.
properties
IUPAC Name |
2-azabicyclo[2.2.2]octan-6-ylmethanol;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO.ClH/c10-5-7-3-6-1-2-8(7)9-4-6;/h6-10H,1-5H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCFJVZPYWMLBAP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C(CC1CN2)CO.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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